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Compound of Interest

Compound Name: Methyl 2-iodobenzoate

Cat. No.: B057072

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling precautions, and detailed
experimental protocols for Methyl 2-iodobenzoate (CAS No. 610-97-9). The information is
intended to ensure its safe use in research and development environments.

Chemical Identification and Properties

Methyl 2-iodobenzoate is an important intermediate in organic synthesis, frequently used in

cross-coupling reactions to form complex organic molecules.[1]

Table 1: Chemical Identification
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Identifier Value
IUPAC Name Methyl 2-iodobenzoate
2-lodobenzoic acid methyl ester, Methyl o-
Synonyms )
iodobenzoate
CAS Number 610-97-9[1][2][3][4]
EC Number 210-243-6[2]

Molecular Formula

CeH102[2][3][5][6]

Molecular Weight 262.04 g/mol [2][3][5][6]
Chemical Structure e
Table 2: Physical and Chemical Properties
Property Value
Appearance Clear, colorless to yellow or orange liquid[5][7]
Odor Not specified
N ) 272-274 °C (at 760 mmHQg)[5][7], 149-150 °C (at
Boiling Point
10 mmHg)
Density 1.784 g/mL at 25 °C[5]
. Insoluble in water. Soluble in ether, benzene,
Solubility

and alcohol.[5][7]

Refractive Index

n20/D 1.604

Stability

Stable under normal storage conditions. Light

sensitive.[2]

Safety and Hazard Information

Methyl 2-iodobenzoate is classified as hazardous. Adherence to safety guidelines is critical.
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Table 3: GHS Hazard Classification

Hazard Class Category
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity (single exposure)

Category 3 (Respiratory system)

Signal Word:Warning

Hazard Statements:

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements:

e Prevention: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264 (Wash skin

thoroughly after handling), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear

protective gloves/eye protection/face protection).

» Response: P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN
EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing), P312 (Call a POISON CENTER or doctor if you feel

unwell).

o Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed).

» Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).

Toxicological Information:

» Acute toxicity information for this product is not available. The toxicological properties have

not been fully investigated.[2][7]
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e Chronic exposure to iodides may lead to iodism in sensitive individuals, with symptoms
including skin rash, running nose, and headache.[2][5]

Handling, Storage, and Emergency Protocols
Safe Handling and Personal Protective Equipment (PPE)

Proper handling procedures are essential to minimize exposure.

Personal Protective Equipment (PPE)

- - - Respiratory Protection
Eye Protection ) [ Skin Protection j q - -~
. S (Use in a fume hood or with adequate ventilation.
&Chemlcal safety goggles, EN166) (Chemical-resistant gloves, lab coat) NIOSH-approved respirator if needed.)

Handling Procedures

Ensure Adequate Ventilation
(Work in a chemical fume hood)

Y
Avoid Contact
(Skin, eyes, clothing)

Hygiene Practices
(Wash hands thoroughly after handling)

A4

Do Not Ingest

(Avoid eating, drinking, or smoking
in work area)

Click to download full resolution via product page

Caption: Hierarchy of controls for safe handling.
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Storage Requirements

o Store in a cool, dry, and well-ventilated area.[5]
o Keep the container tightly closed.[5]
o Keep in a dark place, as the material is light-sensitive.

o Store away from incompatible substances such as strong oxidizing agents.[5]

Emergency Procedures

Table 4: First-Aid Measures

Exposure Route First-Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) i )

upper and lower eyelids. Get medical aid

immediately.[5]

Get medical aid. Flush skin with plenty of soap
Skin Contact and water for at least 15 minutes while removing

contaminated clothing and shoes.[5]

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation
breathing is difficult, give oxygen. Get medical
aid.[5]
Do NOT induce vomiting. If the victim is
conscious and alert, give 2-4 cupfuls of milk or
Ingestion water. Never give anything by mouth to an

unconscious person. Get medical aid

immediately.[5]

Accidental Release Measures: In case of a spill, ensure adequate ventilation and wear
appropriate PPE. Absorb the spill with an inert, non-combustible material such as sand, earth,
or vermiculite.[5] Collect the material into a suitable, closed container for disposal.
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Experimental Protocols

Methyl 2-iodobenzoate is a versatile substrate for various palladium-catalyzed cross-coupling
reactions, which are crucial for forming new carbon-carbon bonds.[1]

Suzuki-Miyaura Coupling Reaction
The Suzuki-Miyaura coupling is a fundamental reaction for synthesizing biaryl compounds.[1]

[8]
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Reaction Setup

Add Solvent
(e.g., Toluene/Water)

Establish Inert Atmosphere
(Evacuate and backfill with N2 or Ar)

Heat Reaction Mixture
(Typically 80-110 °C)

Monitor Reaction Progress
(TLC or GC/LC-MS)

Reaction Complete

Aqueous Workup
(Cool, partition between
water and organic solvent)

Extract Product

Purify Crude Product
(Column Chromatography)

Obtain Pure Biaryl Product

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b057072?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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